Cas no 61367-68-8 (2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile)

2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile structure
61367-68-8 structure
Product Name:2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile
CAS No:61367-68-8
MF:C10H10BrNO2
MW:256.095901966095
CID:4067765
PubChem ID:24971973
Update Time:2025-04-22

2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, 4-bromo-3,5-dimethoxy-
    • 2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile
    • EN300-1912165
    • 61367-68-8
    • SCHEMBL15506125
    • UVRSVQQSVWIWRY-UHFFFAOYSA-N
    • (4-bromo-3,5-dimethoxyphenyl)acetonitrile
    • Inchi： 1S/C10H10BrNO2/c1-13-8-5-7(3-4-12)6-9(14-2)10(8)11/h5-6H,3H2,1-2H3
    • InChI Key： UVRSVQQSVWIWRY-UHFFFAOYSA-N
    • SMILES： BrC1=C(C=C(CC#N)C=C1OC)OC

Computed Properties

  • Exact Mass: 254.98949Da
  • Monoisotopic Mass: 254.98949Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 42.3Ų

2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1912165-0.05g
2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile
 61367-68-8
0.05g
 $647.0 2023-09-17
Enamine
EN300-1912165-0.1g
2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile
 61367-68-8
0.1g
 $678.0 2023-09-17
Enamine
EN300-1912165-0.25g
2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile
 61367-68-8
0.25g
 $708.0 2023-09-17
Enamine
EN300-1912165-0.5g
2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile
 61367-68-8
0.5g
 $739.0 2023-09-17
Enamine
EN300-1912165-1.0g
2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile
 61367-68-8
1g
 $770.0 2023-06-02
Enamine
EN300-1912165-2.5g
2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile
 61367-68-8
2.5g
 $1509.0 2023-09-17
Enamine
EN300-1912165-5.0g
2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile
 61367-68-8
5g
 $2235.0 2023-06-02
Enamine
EN300-1912165-10.0g
2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile
 61367-68-8
10g
 $3315.0 2023-06-02
Enamine
EN300-1912165-1g
2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile
 61367-68-8
1g
 $770.0 2023-09-17
Enamine
EN300-1912165-5g
2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile
 61367-68-8
5g
 $2235.0 2023-09-17

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